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Compound of Interest

Compound Name: 1-(Tetrahydro-2-furoyl)piperazine

Cat. No.: B048511 Get Quote

Essential Safety and Handling Guide for 1-
(Tetrahydro-2-furoyl)piperazine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

1-(Tetrahydro-2-furoyl)piperazine (CAS No. 63074-07-7). Adherence to these guidelines is

essential for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(Tetrahydro-2-furoyl)piperazine is a chemical that poses significant health risks. It is

classified as causing serious eye irritation and, in some formulations, severe skin burns and

eye damage.[1][2][3] Inhalation may also cause respiratory irritation.[1] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item
Specifications and
Standards

Eye and Face Protection Safety Glasses & Face Shield

Must be used together.

Equipment should be tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[4]

Hand Protection Chemical-resistant Gloves

Gloves must be inspected prior

to use. Use proper glove

removal technique (without

touching the glove's outer

surface) to avoid skin contact.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices.[4]

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

contact.[1][2]

Respiratory Protection
NIOSH/MSHA or EN 149

approved respirator

Use a respirator if exposure

limits are exceeded or if

irritation or other symptoms are

experienced.[1] To be used in

a well-ventilated area or under

a chemical fume hood.[1][5]

Safe Handling and Operational Protocol
Strict adherence to the following operational protocol is necessary to ensure a safe laboratory

environment.

Step 1: Preparation and Engineering Controls
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Ensure adequate ventilation.[4] Work should be conducted in a well-ventilated area or under

a chemical fume hood.[1][5]

Have an eyewash station and safety shower readily accessible.

Avoid the formation of dust and aerosols.[4]

Step 2: Handling the Chemical

Avoid all personal contact, including inhalation.[6]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[4]

Wash face, hands, and any exposed skin thoroughly after handling.[1]

When handling, do not eat, drink, or smoke.[6]

Step 3: Storage

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]

Store in a corrosives area.[1][5]

Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases,

acid anhydrides, and acid chlorides.[1]

Emergency and First Aid Procedures
In case of exposure, immediate action is critical.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4] Seek immediate medical

attention.[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1] Wash with

plenty of water. Seek immediate medical

attention if irritation occurs or persists.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[5]

Ingestion
Rinse mouth. Do NOT induce vomiting.[5] Seek

immediate medical attention.[1]

Disposal Plan
Proper disposal of 1-(Tetrahydro-2-furoyl)piperazine and its containers is crucial to prevent

environmental contamination.

Chemical Disposal: Pick up and arrange disposal without creating dust. Sweep up and

shovel.[4] Keep in suitable, closed containers for disposal.[4] Dispose of contents/container

to an approved waste disposal plant.[5] Do not let the product enter drains.[4]

Contaminated Glove Disposal: Dispose of contaminated gloves after use in accordance with

applicable laws and good laboratory practices.[4]

Workflow for Safe Handling
The following diagram illustrates the essential steps for the safe handling of 1-(Tetrahydro-2-
furoyl)piperazine from preparation to disposal.
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1. Preparation

2. Handling

3. Storage

4. Disposal

Don Appropriate PPE

Ensure Proper Ventilation

Avoid Contact and Inhalation

Wash Hands After Handling

Keep Container Tightly Closed

Store in a Cool, Dry, Ventilated Area

Collect in a Suitable, Closed Container

Dispose via Approved Waste Plant
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Caption: Workflow for handling 1-(Tetrahydro-2-furoyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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